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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690 Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of 4-Chloro-8-

fluoroquinoline, a halogenated quinoline derivative. Due to the limited availability of information

on 4-Chloro-8-fluorocinnoline, this document focuses on the isomeric and more extensively

documented compound, 4-Chloro-8-fluoroquinoline. It is presumed that interest in the former

may stem from a typographical error. This guide covers the fundamental physicochemical

properties, a representative synthetic protocol, and safety information pertinent to laboratory

handling.

Core Physicochemical Data
The essential quantitative data for 4-Chloro-8-fluoroquinoline is summarized below. This

information is critical for experimental design, including reaction stoichiometry, solution

preparation, and analytical characterization.
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Property Value Reference

Molecular Formula C₉H₅ClFN [1][2][3]

Molecular Weight 181.59 g/mol [1][2][3][4]

CAS Number 63010-72-0 [3][4]

Appearance Solid [3]

LogP 3.0718 [2]

Polar Surface Area 9.7716 Å² [2]

Hydrogen Bond Acceptors 1 [2]

Synthesis Methodology
The synthesis of substituted 4-chloroquinolines can be achieved through various established

chemical routes. A general and illustrative protocol involves the cyclization of an appropriately

substituted aniline derivative, followed by chlorination. The following is a representative

experimental procedure adapted from known methods for preparing similar 4-chloroquinoline

compounds.

Representative Protocol: Preparation of 4-
Chloroquinolines
A common synthetic route to 4-chloroquinolines involves a multi-step process starting from a

substituted aniline.[5] This process generally includes the condensation of the aniline with a

suitable three-carbon synthon, followed by cyclization to form a 4-hydroxyquinoline

intermediate. The final step is the conversion of the hydroxyl group to a chlorine atom using a

chlorinating agent.

Step 1: Condensation and Cyclization An appropriately substituted aniline is reacted with a

reagent such as ethyl ethoxymethylene malonate. This is followed by a thermal cyclization to

yield the corresponding 4-hydroxyquinoline derivative.

Step 2: Chlorination The 4-hydroxyquinoline intermediate is then treated with a chlorinating

agent, such as phosphorus oxychloride (POCl₃), to yield the desired 4-chloroquinoline.[5]
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Note: This is a generalized protocol. The specific reaction conditions, such as temperature,

reaction time, and purification methods, would need to be optimized for the synthesis of 4-

Chloro-8-fluoroquinoline.

Safety and Handling
4-Chloro-8-fluoroquinoline is associated with several hazard classifications. Proper personal

protective equipment (PPE) and handling procedures are mandatory to ensure laboratory

safety.

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Logical Workflow for Synthesis
The following diagram illustrates a generalized synthetic workflow for the preparation of 4-

chloroquinoline derivatives.
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Caption: Generalized synthetic pathway for 4-chloroquinolines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15315690#4-chloro-8-fluorocinnoline-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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